1,11-Diazido-3,6,9-trioxaundecane
Cat. No. B1666261
M. Wt: 244.25 g/mol
InChI Key: SFMMXKLNFMIUCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08236283B2
Procedure details
To a mechanically, vigorously stirred suspension of 1,11-diazido-3,6,9-trioxaundecane (20.8 g, 0.085 mol) in 5%/o hydrochloric acid (200 ml) was added a solution of triphenylphosphine (19.9 g, 0.073 mol) in ether (150 ml) over 3 hrs at room temperature. The reaction mixture was stirred for additional 24 hrs. The phases were separated and the aqueous phase was extracted with dichloromethane (3×40 ml). The aqueous phase was cooled in an ice/water bath and pH was adjusted to ca 12 by addition of KOH. The product was extracted into dichloromethane (5×50 ml). Combined organic phases were dried (MgSO4). Filtration and evaporation gave 14.0 g (88%) of yellow oil. Analysis by MALDI-TOF mass spectroscopy (matrix: α-cyano-4-hydroxycinnamic acid) gave a M+H peak at 219 as expected. Further characterisation using 1H (500 MHz) and 13C (125 MHz) NMR spectroscopy verified the structure.
Identifiers
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REACTION_CXSMILES
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[N:1]([CH2:4][CH2:5][O:6][CH2:7][CH2:8][O:9][CH2:10][CH2:11][O:12][CH2:13][CH2:14][N:15]=[N+]=[N-])=[N+:2]=[N-:3].Cl.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>CCOCC>[N:1]([CH2:4][CH2:5][O:6][CH2:7][CH2:8][O:9][CH2:10][CH2:11][O:12][CH2:13][CH2:14][NH2:15])=[N+:2]=[N-:3]
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Inputs
Step One
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Name
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Quantity
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20.8 g
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Type
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reactant
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Smiles
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N(=[N+]=[N-])CCOCCOCCOCCN=[N+]=[N-]
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Step Two
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Name
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Quantity
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19.9 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for additional 24 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The phases were separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted with dichloromethane (3×40 ml)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The aqueous phase was cooled in an ice/water bath
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ADDITION
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Type
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ADDITION
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Details
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by addition of KOH
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product was extracted into dichloromethane (5×50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic phases were dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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Filtration and evaporation
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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Type
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product
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Smiles
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N(=[N+]=[N-])CCOCCOCCOCCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 14 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
